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Compound of Interest

Compound Name: 2-Ethyl-7-phenyl-1H-indene

CAS No.: 154380-63-9

Cat. No.: B1319497

Get Quote

Executive Safety Summary
2-Ethyl-7-phenyl-1H-indene is a substituted indene derivative, primarily utilized as a pro-

ligand in the synthesis of metallocene catalysts (e.g., for olefin polymerization). While often

handled as a stable organic precursor, its specific structural features—benzylic hydrogens and

a conjugated system—dictate specific disposal hazards distinct from standard organic solvents.

Immediate Hazard Class:

Combustible Liquid/Solid: Flash point is expected >100°C due to molecular weight, but it

burns vigorously.

Peroxide Former (Class B): Like unsubstituted indene, this molecule contains allylic/benzylic

hydrogens susceptible to autoxidation, forming explosive peroxides upon prolonged storage.

Irritant: Respiratory and skin irritant; aspiration hazard if solubilized.
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Physicochemical Characterization & Waste
Classification
Proper characterization is the first step in compliant disposal. Use the data below to generate

waste tags.

Property Value / Characteristic Waste Implications

CAS Number 154380-63-9
Unique identifier for manifests.

[1]

Physical State
Viscous Oil or Low-Melting

Solid

May require solubilization for

liquid waste streams.

Molecular Formula C₁₇H₁₆

High carbon content; excellent

candidate for fuel

blending/incineration.

Solubility
Insoluble in water; Soluble in

Toluene, Hexane, THF

Do not dispose of down drains.

Segregate into organic solvent

waste.

Reactivity
Deprotonates with strong

bases (n-BuLi)

Critical: If reacted with alkali

metals, treat as Pyrophoric

waste.

RCRA Code (US)

Not listed (P/U list). Use D001

(Ignitable) if in flammable

solvent.

Default to "Non-Regulated

Organic" if pure, but

"Hazardous" if peroxide

positive.

Critical Hazard Mechanism: Peroxide Formation
Before disposal, you must assess the age of the material. Indene derivatives react with

atmospheric oxygen to form peroxides at the C1 or C3 position.

Mechanism: Abstraction of the benzylic hydrogen leads to a radical that reacts with

.
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Risk: Concentration of waste (e.g., rotary evaporation) can trigger detonation if peroxides are

present.

Protocol:

Positive Test (>20 ppm): Do not move the container. Contact EHS for stabilization

(typically adding reducing agents like ferrous sulfate).

Negative Test: Proceed to standard disposal.

Disposal Decision Framework (Workflow)
The disposal route depends entirely on the "State of Matter" of the chemical in your workflow.

Material State Assessment

Is it Pure/Unreacted? Is it a Reaction Mixture?

Test for Peroxides Contains Active Metals?
(n-BuLi, NaH, Aluminum Alkyls)

Positive (>20 ppm) Negative

Stabilize (FeSO4 or Hydroquinone)
Contact EHS

Dissolve in Toluene
Tag: Non-Halogenated Organic

No Perform Inert Quench
(IPA/Hexane -> Water)

Yes

Separate Phases

Aqueous Phase
(Check pH -> Drain/Drum)

Organic Phase
(Tag: D001 Ignitable)
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Click to download full resolution via product page

Figure 1: Decision logic for 2-Ethyl-7-phenyl-1H-indene disposal. Note the critical divergence

for metallated species.

Detailed Operational Protocols
Protocol A: Disposal of Pure/Expired Reagent
Use this for old bottles or excess solid material.

PPE Required: Nitrile gloves, safety glasses, lab coat.

Peroxide Test: Dip a peroxide test strip into the liquid (or a small solution of the solid in

ether).

If >20 ppm: Add hydroquinone (~1%) or ferrous sulfate to neutralize.

Solubilization: Do not throw loose solids into liquid waste containers (they can clog funnels).

Dissolve the solid in a minimal amount of acetone or toluene.

Tagging: Label as "Non-Halogenated Organic Solvent Waste."

Constituents: Toluene (90%), 2-Ethyl-7-phenyl-1H-indene (10%).

Hazard Checkboxes: Flammable, Irritant.

Protocol B: Quenching Metallated Intermediates (Lithium/Potassium
Salts)
Use this if the indene has been deprotonated (e.g., with n-BuLi) for catalyst synthesis. These

mixtures are pyrophoric.

Setup: Perform in a fume hood or glovebox. Ensure an Argon/Nitrogen blanket is present.

Dilution: Dilute the reaction mixture with a non-reactive hydrocarbon (Hexane or Toluene) to

reduce viscosity and heat capacity.

The "Double-Solvent" Quench:
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Step 1 (Proton Source): Slowly add Isopropanol (IPA) dropwise. The alcohol protonates

the indenyl anion back to the neutral indene (2-Ethyl-7-phenyl-1H-indene) and forms

Lithium Isopropoxide.

Observation: Watch for bubbling and heat evolution.

Step 2 (Hydrolysis): Once bubbling ceases, add water or saturated ammonium chloride (

) to hydrolyze the alkoxides.

Separation:

Transfer to a separatory funnel.

Organic Layer: Contains the neutral indene and solvent. Dispose of as Non-Halogenated

Organic Waste.

Aqueous Layer: Contains Lithium salts/Isopropanol. Check pH. If neutral (pH 6-9), it may

be drain disposable (consult local regulations); otherwise, collect as Aqueous Chemical

Waste.

Protocol C: Contaminated Debris (Syringes/Septa)
Evaporation: Allow volatile solvents to evaporate in a fume hood.

Bagging: Place solid debris in a clear, heavy-duty polyethylene bag.

Tagging: Label as "Hazardous Solid Waste (Contaminated with Indene Derivatives)."

Regulatory Compliance (US/EU)
EPA (USA): This material is not a P-listed or U-listed acute toxin. However, waste mixtures

are regulated under 40 CFR 261 usually due to the solvent characteristic (D001 Ignitability).

REACH (EU): Indene derivatives are often classified as "Aquatic Chronic" hazards. Ensure

no release to the environment.[2][3]

Segregation:
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MUST NOT MIX WITH: Oxidizers (Nitric Acid, Peroxides) or Strong Acids (Sulfuric Acid).

Indenes can polymerize exothermically in the presence of strong acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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